Cas no 898645-30-2 (5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide
• CAS No: 898645-30-2
• MF: C₁₄H₂₂ClNO₃S
• MW: 319.847382068634
• CID: 6572029
• Update Time: 2025-11-01

5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide
• 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzenesulfonamide

• Inchi： 1S/C14H22ClNO3S/c1-5-7-16(8-6-2)20(17,18)14-10-12(15)11(3)9-13(14)19-4/h9-10H,5-8H2,1-4H3
• InChI Key： GJZXPHAXLHQQFS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N(CCC)CCC)C1=C(OC)C=C(C(Cl)=C1)C

Additional information on 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide

5-Chloro-2-Methoxy-4-Methyl-N,N-Dipropylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 898645-30-2, known as 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex molecular structure, which includes a benzene ring substituted with multiple functional groups. The presence of a sulfonamide group, along with chlorine, methoxy, and methyl substituents, confers unique chemical and physical properties to this molecule.

Recent studies have highlighted the importance of 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide in the development of advanced materials and pharmaceuticals. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound in research laboratories worldwide. The sulfonamide group, in particular, plays a critical role in enhancing the compound's reactivity and stability under various reaction conditions.

The synthesis of 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by incorporating novel catalysts and green chemistry principles, ensuring higher yields and reduced environmental impact. These advancements have made the compound more accessible for large-scale production and application.

In terms of applications, 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide has shown promise in the field of drug discovery. Its unique structure allows it to interact with various biological targets, making it a potential candidate for treating diseases such as cancer and inflammation. Recent clinical trials have demonstrated its efficacy in inhibiting key enzymes involved in these pathological processes, paving the way for its use in therapeutic agents.

Beyond pharmaceutical applications, this compound has also found utility in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in creating novel catalysts and sensors. Researchers are actively exploring its potential in nanotechnology, where its structural versatility could lead to breakthroughs in material science.

The environmental impact of 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide has also been a subject of recent investigations. Studies have shown that the compound undergoes efficient biodegradation under specific conditions, reducing its potential to accumulate in ecosystems. This finding is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 5-chloro-2-methoxy-4-methyl-N,N-dipropylbenzene-1-sulfonamide (CAS No. 898645-30-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.